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2-Hydroxybutanal synthesis from propanal
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Compound of Interest

Compound Name: 2-Hydroxybutanal

Cat. No.: B14680593

Reaction Mechanism

The self-aldol addition of propanal can be catalyzed by either a base or an acid, with base
catalysis being more common.[1]

Base-Catalyzed Mechanism

The base-catalyzed mechanism proceeds through three principal steps:

e Enolate Formation: A base, such as a hydroxide ion (OH™), abstracts an acidic a-hydrogen
from a molecule of propanal. This deprotonation results in the formation of a resonance-
stabilized enolate ion, which is a potent nucleophile.[2][3]

» Nucleophilic Attack: The nucleophilic a-carbon of the enolate attacks the electrophilic
carbonyl carbon of a second propanal molecule.[3][4] This step forms a new carbon-carbon
bond and results in an alkoxide intermediate.[4]

e Protonation: The alkoxide intermediate is protonated by a protic solvent, such as water
(which is formed in the initial deprotonation step), to yield the final -hydroxy aldehyde
product, 3-hydroxy-2-methylpentanal, and regenerates the base catalyst.[2]
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Reaction Setup:
- Flask with NaOH solution
- Ice bath

:

Slowly add Propanal
to NaOH solution

Stir at low temp.
(e.g., 5-10°C)

Transfer to
Separatory Funnel

Extract aqueous layer
with organic solvent

'

Wash combined organic layers
(water, brine)

Dry with anhydrous
MgSOa

Filter to remove
drying agent

Remove solvent via
Rotary Evaporator

Purify by

Vacuum Distillation

Pure 3-Hydroxy-
2-methylpentanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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